![molecular formula C17H20N2O B5760272 N-[4-(dimethylamino)phenyl]-3-phenylpropanamide](/img/structure/B5760272.png)
N-[4-(dimethylamino)phenyl]-3-phenylpropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(dimethylamino)phenyl]-3-phenylpropanamide, commonly known as Modafinil, is a wakefulness-promoting drug that is used to treat sleep disorders such as narcolepsy, shift work sleep disorder, and obstructive sleep apnea. Modafinil is also used off-label as a cognitive enhancer, to improve memory, focus, and creativity.
Mechanism of Action
The exact mechanism of action of Modafinil is not fully understood. It is believed that Modafinil works by increasing the levels of neurotransmitters such as dopamine, norepinephrine, and histamine in the brain. Modafinil also appears to enhance the activity of orexin neurons, which play a role in regulating wakefulness.
Biochemical and Physiological Effects:
Modafinil has been shown to increase alertness, wakefulness, and concentration. It also reduces fatigue and improves mood. Modafinil has been shown to increase heart rate and blood pressure, but these effects are generally mild and well-tolerated. Modafinil has a long half-life of around 12-15 hours, which means that its effects can last for several hours after ingestion.
Advantages and Limitations for Lab Experiments
Modafinil has several advantages for use in lab experiments. It has a well-established safety profile and is generally well-tolerated. Modafinil has a long half-life, which means that its effects can be sustained for several hours, allowing for longer experiments. However, Modafinil can be expensive and difficult to obtain, which may limit its use in some experiments.
Future Directions
There are several future directions for research on Modafinil. One area of research is the potential use of Modafinil as a treatment for cognitive decline in aging populations. Another area of research is the potential use of Modafinil as a treatment for addiction, particularly in the treatment of cocaine and methamphetamine addiction. Finally, research is needed to better understand the long-term effects of Modafinil use, particularly in healthy individuals who use the drug as a cognitive enhancer.
Synthesis Methods
Modafinil was first synthesized in the 1970s by French pharmaceutical company Lafon Laboratories. The synthesis method involves the reaction of benzhydryl sulfinyl acetamide with hydrazine to form Modafinil. The reaction is catalyzed by a base such as potassium hydroxide. The yield of the reaction is typically around 60%.
Scientific Research Applications
Modafinil has been extensively studied for its cognitive enhancing effects. Research has shown that Modafinil can improve working memory, attention, and executive function in healthy individuals. Modafinil has also been shown to improve cognitive performance in sleep-deprived individuals. In addition, Modafinil has been studied for its potential as a treatment for depression, schizophrenia, and attention deficit hyperactivity disorder (ADHD).
properties
IUPAC Name |
N-[4-(dimethylamino)phenyl]-3-phenylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O/c1-19(2)16-11-9-15(10-12-16)18-17(20)13-8-14-6-4-3-5-7-14/h3-7,9-12H,8,13H2,1-2H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBESMIBYLPUDET-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)NC(=O)CCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(dimethylamino)phenyl]-3-phenylpropanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.